5-(furan-2-yl)-N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H15N5O5S2/c22-13(21-3-6-24-7-4-21)9-27-16-19-18-15(28-16)17-14(23)10-8-12(26-20-10)11-2-1-5-25-11/h1-2,5,8H,3-4,6-7,9H2,(H,17,18,23)
• InChI Key: ZLYKBZIUUCZBKN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NN=C(S2)NC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C16H15N5O5S2
• Molecular Weight: 421.5 g/mol

Description

5-(furan-2-yl)-N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H15N5O5S2 and its molecular weight is 421.45. The purity is usually 95%.
BenchChem offers high-quality 5-(furan-2-yl)-N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(furan-2-yl)-N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Reactions and Synthesis

• Reactivity with Bases :

  • The reactions of similar compounds, particularly those with a 1,2,3-thiadiazole ring, have been studied extensively. For instance, the reaction of ethyl 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate with bases like potassium tert-butylate led to the formation of 4-methylsulfanylethynylfuran derivatives. These reactions also highlight the ring-opening reactions under specific conditions, which can be critical in understanding the reactivity of structurally similar compounds (Remizov et al., 2019).

• Derivatives Synthesis :

  • The synthesis and reactions of derivatives of 5-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic and 3-[5-(1,2,3-thiadiazol-4-yl)fur-2-yl]acrylic acids have been a subject of study. These compounds exhibit thermal stability and undergo various chemical transformations, essential for understanding the chemical behavior of related compounds (Kuticheva et al., 2015).

• Electrophilic Substitution Reactions :

  • Compounds with furan-2-carboxylic acid have been used in electrophilic substitution reactions, forming various heterocyclic compounds. These reactions are crucial for the synthesis of complex molecules, which could be beneficial in understanding the chemical properties of related compounds (Aleksandrov & Elchaninov, 2017).

Potential Biological Activities

• Antimicrobial Activities :

  • Some derivatives, particularly those with azole components starting from furan-2-carbohydrazide, have displayed antimicrobial activities against various microorganisms. These studies are significant as they suggest potential biological activities of structurally similar compounds (Başoğlu et al., 2013).

• Nematicidal and Antimicrobial Activity :

  • A series of synthesized compounds, including those with a benzofuran structure, have shown significant nematicidal and antimicrobial activities. The compounds were evaluated against various bacteria and fungi, showing promising results, which could be insightful for research on related compounds (Reddy et al., 2010).